4-Chlorobenzyl 2-(4-methoxyphenyl)-1,3-dioxo-5-isoindolinecarboxylate

• Molecular Formula: C23H16ClNO5
• Molecular Weight: 421.8 g/mol
• IUPAC Name: (4-chlorophenyl)methyl 2-(4-methoxyphenyl)-1,3-dioxoisoindole-5-carboxylate
• InChI: InChI=1S/C23H16ClNO5/c1-29-18-9-7-17(8-10-18)25-21(26)19-11-4-15(12-20(19)22(25)27)23(28)30-13-14-2-5-16(24)6-3-14/h2-12H,13H2,1H3
• InChI Key: SDKJVAQKEQOHCL-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)N2C(=O)C3=C(C2=O)C=C(C=C3)C(=O)OCC4=CC=C(C=C4)Cl

Description

4-Chlorobenzyl 2-(4-methoxyphenyl)-1,3-dioxo-5-isoindolinecarboxylate, also known as CBMDIC, is a chemical compound that has gained attention in scientific research due to its potential applications in the field of medicine. This compound belongs to the class of isoindolinecarboxylate derivatives and is known for its anti-inflammatory, antioxidant, and anticancer properties.

Mechanism of Action

The mechanism of action of 4-Chlorobenzyl 2-(4-methoxyphenyl)-1,3-dioxo-5-isoindolinecarboxylate involves the inhibition of various signaling pathways that are involved in inflammation, oxidative stress, and cancer cell proliferation. 4-Chlorobenzyl 2-(4-methoxyphenyl)-1,3-dioxo-5-isoindolinecarboxylate inhibits the NF-κB signaling pathway, which is known to regulate the expression of pro-inflammatory cytokines and enzymes. It also inhibits the MAPK signaling pathway, which is involved in cell proliferation and survival. Furthermore, 4-Chlorobenzyl 2-(4-methoxyphenyl)-1,3-dioxo-5-isoindolinecarboxylate activates the Nrf2 signaling pathway, which is involved in the regulation of antioxidant enzymes.
Biochemical and Physiological Effects:
4-Chlorobenzyl 2-(4-methoxyphenyl)-1,3-dioxo-5-isoindolinecarboxylate has been found to exhibit various biochemical and physiological effects. It has been shown to reduce the levels of pro-inflammatory cytokines such as TNF-α, IL-1β, and IL-6. It also reduces the levels of reactive oxygen species and lipid peroxidation, which are indicators of oxidative stress. In addition, 4-Chlorobenzyl 2-(4-methoxyphenyl)-1,3-dioxo-5-isoindolinecarboxylate has been found to induce apoptosis and inhibit cell proliferation in cancer cells.

Advantages and Limitations for Lab Experiments

4-Chlorobenzyl 2-(4-methoxyphenyl)-1,3-dioxo-5-isoindolinecarboxylate has several advantages for lab experiments. It is easy to synthesize and has a high purity. It is also stable under various conditions, which makes it suitable for long-term storage. However, 4-Chlorobenzyl 2-(4-methoxyphenyl)-1,3-dioxo-5-isoindolinecarboxylate has some limitations as well. It has low solubility in water, which makes it difficult to administer in vivo. It also has low bioavailability, which may limit its efficacy in vivo.

Future Directions

There are several future directions for the research on 4-Chlorobenzyl 2-(4-methoxyphenyl)-1,3-dioxo-5-isoindolinecarboxylate. One possible direction is to investigate its potential applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. 4-Chlorobenzyl 2-(4-methoxyphenyl)-1,3-dioxo-5-isoindolinecarboxylate has been found to exhibit neuroprotective properties in vitro, which makes it a promising candidate for further studies. Another possible direction is to investigate its potential applications in the treatment of autoimmune diseases such as rheumatoid arthritis and multiple sclerosis. 4-Chlorobenzyl 2-(4-methoxyphenyl)-1,3-dioxo-5-isoindolinecarboxylate has been found to exhibit anti-inflammatory properties, which makes it a potential candidate for the development of new therapies for these diseases.

Synthesis Methods

The synthesis of 4-Chlorobenzyl 2-(4-methoxyphenyl)-1,3-dioxo-5-isoindolinecarboxylate involves the reaction of 4-chlorobenzylamine with 4-methoxyphenylacetic acid in the presence of thionyl chloride to form 4-chlorobenzyl 2-(4-methoxyphenyl)acetamide. This intermediate is then reacted with phthalic anhydride in the presence of acetic anhydride to form 4-Chlorobenzyl 2-(4-methoxyphenyl)-1,3-dioxo-5-isoindolinecarboxylate.

Scientific Research Applications

4-Chlorobenzyl 2-(4-methoxyphenyl)-1,3-dioxo-5-isoindolinecarboxylate has been extensively studied for its potential applications in the field of medicine. It has been found to exhibit anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines and enzymes. It also possesses antioxidant properties by scavenging free radicals and reducing oxidative stress. In addition, 4-Chlorobenzyl 2-(4-methoxyphenyl)-1,3-dioxo-5-isoindolinecarboxylate has been found to exhibit anticancer properties by inducing apoptosis and inhibiting cell proliferation.